Cas no 84352-10-3 (4-(Benzyloxy)-2-fluorophenol)

4-(Benzyloxy)-2-fluorophenol is a fluorinated phenolic compound featuring a benzyl ether group at the para position relative to the hydroxyl group. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The fluorine substitution enhances electron-withdrawing properties, influencing regioselectivity in subsequent reactions. The benzyloxy group offers protective functionality, allowing selective deprotection under controlled conditions. Its stability under various reaction conditions and compatibility with cross-coupling methodologies make it a versatile building block. The compound is typically characterized by high purity, ensuring reproducibility in research and industrial applications. Proper handling is advised due to potential sensitivity to light and moisture.

4-(Benzyloxy)-2-fluorophenol structure

Product Name:4-(Benzyloxy)-2-fluorophenol

CAS No:84352-10-3

MF:C₁₃H₁₁FO₂

MW:218.223647356033

CID:3483946

PubChem ID:13578007

Update Time:2025-05-27

4-(Benzyloxy)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

- PHENOL, 2-FLUORO-4-(PHENYLMETHOXY)-
- 84352-10-3
- OPRUTERQSYYYFE-UHFFFAOYSA-N
- 4-(BENZYLOXY)-2-FLUOROPHENOL
- 4-benzyloxy-2-fluorophenol
- MFCD23110935
- JDA35210
- AKOS034072228
- CS-0191102
- Z1513853024
- E92552
- 2-fluoro-4-phenylmethoxyphenol
- DB-205184
- EN300-658419
- SCHEMBL7779413
- BS-32848
- 849-373-9
- 4-(Benzyloxy)-2-fluorophenol
- Inchi： 1S/C13H11FO2/c14-12-8-11(6-7-13(12)15)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
- InChI Key： OPRUTERQSYYYFE-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)OCC1C=CC=CC=1)O

Computed Properties

Exact Mass: 218.07430775g/mol
Monoisotopic Mass: 218.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 29.5Å²

4-(Benzyloxy)-2-fluorophenol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(Benzyloxy)-2-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B288043-25mg	4-(Benzyloxy)-2-fluorophenol	84352-10-3		25mg	$ 115.00	2023-04-18
TRC	B288043-50mg	4-(Benzyloxy)-2-fluorophenol	84352-10-3		50mg	$ 178.00	2023-04-18
TRC	B288043-100mg	4-(Benzyloxy)-2-fluorophenol	84352-10-3		100mg	$ 276.00	2023-04-18
TRC	B288043-250mg	4-(Benzyloxy)-2-fluorophenol	84352-10-3		250mg	$ 477.00	2023-04-18
Enamine	EN300-658419-0.05g	4-(benzyloxy)-2-fluorophenol	84352-10-3	95%	0.05g	$173.0	2023-03-12
Enamine	EN300-658419-0.1g	4-(benzyloxy)-2-fluorophenol	84352-10-3	95%	0.1g	$258.0	2023-03-12
Enamine	EN300-658419-0.25g	4-(benzyloxy)-2-fluorophenol	84352-10-3	95%	0.25g	$369.0	2023-03-12
Enamine	EN300-658419-0.5g	4-(benzyloxy)-2-fluorophenol	84352-10-3	95%	0.5g	$582.0	2023-03-12
Enamine	EN300-658419-1.0g	4-(benzyloxy)-2-fluorophenol	84352-10-3	95%	1g	$0.0	2023-06-07
Enamine	EN300-658419-2.5g	4-(benzyloxy)-2-fluorophenol	84352-10-3	95%	2.5g	$1463.0	2023-03-12